Cas no 179406-60-1 (5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-)

5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)- structure
179406-60-1 structure
Product Name:5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
CAS No:179406-60-1
MF:C12H11NO2
MW:201.221243143082
CID:1369056
Update Time:2024-08-16

5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
    • 3-(2,6-dimethylphenyl)isoxazole-5-carbaldehyde
    • Inchi: 1S/C12H11NO2/c1-8-4-3-5-9(2)12(8)11-6-10(7-14)15-13-11/h3-7H,1-2H3
    • InChI Key: RWBWGPOCLCSFDM-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(C2=C(C)C=CC=C2C)=N1

Computed Properties

  • Exact Mass: 201.07903

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 336.8±30.0 °C(Predicted)
  • PSA: 43.1
  • pka: -4.49±0.50(Predicted)

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